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Compound of Interest

Compound Name:
4-Amino-3-

methoxybenzenesulfonamide

Cat. No.: B1282519 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of 4-
Amino-3-methoxybenzenesulfonamide (CAS No. 37559-30-1), a compound utilized in

various research and development applications.

Chemical and Physical Properties
A summary of the key identifiers for 4-Amino-3-methoxybenzenesulfonamide is provided in

the table below for easy reference.

Identifier Value

Chemical Name 4-Amino-3-methoxybenzenesulfonamide

CAS Number 37559-30-1[1][2][3]

Molecular Formula C₇H₁₀N₂O₃S[3]

Molecular Weight 202.23 g/mol [3]
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While a specific Safety Data Sheet (SDS) for 4-Amino-3-methoxybenzenesulfonamide
indicates no known hazards, it is a best practice in laboratory settings to treat all novel or

lesser-studied compounds with a high degree of caution.[2] The principle of "As Low As

Reasonably Achievable" (ALARA) should be applied to potential exposure and environmental

release. For related chemical structures, the general guidance is to dispose of the material as

chemical waste through a licensed contractor.[4][5][6]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Containment: Should a spill occur, sweep up the solid material and place it into a suitable,

labeled container for disposal.[2] Avoid generating dust.

Waste Collection:

Collect waste 4-Amino-3-methoxybenzenesulfonamide in a clearly labeled, sealed

container.

Do not mix with other waste streams unless compatibility is known.

Storage: Store the waste container in a designated, well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and approved waste disposal company.[4][5][6] Inform the disposal company of

the chemical identity and any available safety information.

Decontamination: Thoroughly clean any contaminated surfaces with an appropriate solvent

and wash hands after handling.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Amino-3-methoxybenzenesulfonamide.
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Disposal Workflow for 4-Amino-3-methoxybenzenesulfonamide
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Caption: Decision workflow for the safe disposal of 4-Amino-3-methoxybenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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